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Compound of Interest

Compound Name: Boc-D-Pro-OSu

Cat. No.: B558452

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a certified Safety Data Sheet
(SDS) provided by the manufacturer. Always consult the official SDS before handling, storing,
or disposing of Boc-D-Pro-OSu.

Chemical Identification and Properties

Boc-D-Pro-OSu, or N-Boc-D-proline N-hydroxysuccinimide ester, is a chemical reagent
commonly used in peptide synthesis. Understanding its fundamental properties is the first step
in ensuring its safe use in the laboratory.

Table 1: Chemical and Physical Properties
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Property Value Reference

N-tert-Butoxycarbonyl-D-
Chemical Name proline N-hydroxysuccinimide [1112]

ester

BOC-D-PROLINE N-

Synonyms HYDROXYSUCCINIMIDE [2]
ESTER
CAS Number 102185-34-2 [1]I3]
Molecular Formula C14H20N206 [1]
Molecular Weight 312.32 g/mol
White to off-white crystalline
Appearance
powder
Data not available in searched
] ] results. The related compound
Melting Point

N-Boc-D-proline has a melting
point of 134-137 °C.[4][5]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone.

Stable under recommended
Stability storage conditions. Moisture [6]

sensitive.

Hazard Identification and Classification

While specific GHS classification for Boc-D-Pro-OSu was not found in the search results,
related compounds and general chemical safety principles suggest potential hazards. The user
must obtain the official SDS for definitive hazard information. Based on similar compounds, the
following hazards may be anticipated.

Table 2: Potential Hazard Classification
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Hazard Class Potential Hazard Statement
Skin Corrosion/Irritation May cause skin irritation.
Serious Eye Damage/Eye Irritation May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory tract irritation.

Note: This table is illustrative. The related compound N-(tert-Butoxycarbonyl)-D-prolinal is
classified with H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335

(May cause respiratory irritation).

Risk Management and Control Measures

A systematic approach to risk management is essential when handling any chemical reagent.
This involves a clear workflow from hazard identification to the implementation of control

measures.
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Risk Assessment Process

1. Evaluate Hazards
(Consult official SDS)

2. Assess Potential Exposure

(Inhalation, Dermal, Ocular)

3. Determine Level of Risk
(High, Medium, Low)

Implementatign of Controls

4. Implement Control Measures
(Based on Hierarchy)

5. Review & Document
(Ensure controls are effective)

Click to download full resolution via product page

Caption: A generalized workflow for chemical risk assessment in a laboratory setting.

The hierarchy of controls should always be followed to mitigate risks, prioritizing the most
effective measures.
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Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page
Caption: The hierarchy of controls for mitigating exposure to hazardous chemicals.

Experimental Safety Protocols

Detailed experimental protocols for safety evaluation (e.g., toxicology studies) are proprietary
and not publicly available. However, the principles of safe handling derived from SDS of similar
chemicals can be outlined.

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle in a well-ventilated area. For procedures that may
generate dust, use a chemical fume hood.[6]

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[7]
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» Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat.[6][7]

e Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved P95 or EU P1 particle respirator.[6]

* Hygiene Measures: Wash hands thoroughly after handling. Change contaminated clothing

promptly.[8]

Table 3: First-Aid Procedures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[7]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of
water.[6][7]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person. Seek medical attention.[6]

[7]

Storage and Disposal

Proper storage is crucial to maintain the chemical's integrity and prevent accidents.

Table 4: Storage and Disposal Recommendations
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Aspect Recommendation

Keep container tightly closed in a dry, well-
N ventilated place.[6] Recommended storage

Storage Conditions ) ]
temperature is often refrigerated (2-8°C) for

related compounds.[4] Protect from moisture.

Incompatible Materials Strong oxidizing agents.[6]

Dispose of waste in accordance with federal,
) state, and local environmental control
Disposal ) )
regulations. The material may be sent to a

licensed chemical destruction plant.[6][7]

Toxicological and Ecological Information

No specific quantitative toxicological (e.g., LD50) or ecotoxicological data for Boc-D-Pro-OSu
were found in the search results.[6][7] For many specialized chemical reagents, this data is not
extensively studied or published. Therefore, the compound should be handled as potentially
harmful, and release into the environment should be avoided.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safety of Boc-D-Pro-OSu].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558452#boc-d-pro-osu-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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